2-[3,5-Bis(trifluoromethyl)phenoxy]acetamide

• Molecular Formula: C10H7F6NO2
• Molecular Weight: 287.16 g/mol
• IUPAC Name: 2-[3,5-bis(trifluoromethyl)phenoxy]acetamide
• InChI: InChI=1S/C10H7F6NO2/c11-9(12,13)5-1-6(10(14,15)16)3-7(2-5)19-4-8(17)18/h1-3H,4H2,(H2,17,18)
• InChI Key: MKKVSRBOJJBGDN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)OCC(=O)N)C(F)(F)F

Description

2-[3,5-Bis(trifluoromethyl)phenoxy]acetamide is a useful research compound. Its molecular formula is C10H7F6NO2 and its molecular weight is 287.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution containing 5 g (0.022 mole) of 3,5-ditrifluoromethylphenol, 1.6 g (0.024 mole) of 85% potassium hydroxide, 10 ml of water and 200 ml of acetone, 0.024 mole of chloroacetamide was added in one portion. The stirred reaction mixture was heated at 56°-60° C. for 22 hours. After cooling to 0° C., 600 g of ice water was added and stirring continued at 0°-10° C. for 30 minutes. The resulting solid was collected by filtration, washed with water until neutral to litmus and air dried at 25°-30° C. A product with a melting point of 139°-141° C. (determined after recrystallization from 6:1 mixture of heptane and isopropyl alcohol) was obtained with a 32% yield.